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Compound of Interest

Compound Name: Cymipristone

Cat. No.: B1669655 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe laboratory environment and protecting the

ecosystem. Cymipristone, a compound often used in research, requires a structured and

informed disposal process. Due to the absence of a specific Safety Data Sheet (SDS) for

Cymipristone, this guide provides a comprehensive disposal protocol based on the known

hazards of its parent compound, Mifepristone, and general best practices for laboratory

chemical waste management. All personnel handling Cymipristone should treat it as a

hazardous substance.

Hazard Assessment and Waste Classification
While a specific hazard classification for Cymipristone is not readily available, its parent

compound, Mifepristone, is classified with the following hazards:

Reproductive Toxicity (H360): May damage fertility or the unborn child.

Harmful (H302, H312, H332): Harmful if swallowed, in contact with skin, or if inhaled.

Irritant (H315, H319): Causes skin and serious eye irritation.

A comparative toxicity study in rats indicated that both Mifepristone and its metabolite,

Metapristone (Cymipristone), exhibit reversible liver toxicity at high doses. Based on this

information, Cymipristone waste should be managed as hazardous waste.
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Quantitative Data Summary

Compound Hazard Classification Primary Concerns

Mifepristone (Parent

Compound)

H360, H362, H302, H312,

H332, H315, H319

Reproductive toxicity, harmful if

ingested, inhaled or in contact

with skin, skin/eye irritant

Cymipristone (Metapristone)

Assumed Hazardous (based

on parent compound and

toxicity data)

Potential reproductive toxicity

and hepatotoxicity

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Cymipristone
and associated materials. This procedure is designed to comply with general laboratory safety

standards and regulations such as those from the Environmental Protection Agency (EPA) and

the Resource Conservation and Recovery Act (RCRA).

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Cymipristone waste.

2. Waste Segregation:

Solid Waste: Collect all solid Cymipristone waste, including unused or expired pure

compound, contaminated lab materials (e.g., weigh boats, filter paper, gloves, and bench

paper), in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Cymipristone, such as solutions from

experiments, in a separate, compatible, and clearly labeled hazardous liquid waste

container. Do not mix with other solvent waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, syringes, Pasteur pipettes) contaminated with

Cymipristone must be disposed of in a designated sharps container for hazardous
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materials.

3. Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste," the full chemical

name ("Cymipristone" or "Metapristone"), and a clear description of the contents (e.g.,

"Solid Cymipristone Waste," "Aqueous solution of Cymipristone"). Include the

accumulation start date.

4. Storage:

Store hazardous waste containers in a designated, secure area, away from incompatible

materials. The storage area should be well-ventilated.

5. Disposal Request:

Once the waste container is full or has reached its designated accumulation time limit,

contact your institution's EHS department to arrange for a hazardous waste pickup. Do not

attempt to dispose of Cymipristone waste down the drain or in the regular trash.

6. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

Cymipristone using an appropriate cleaning agent. Dispose of the cleaning materials as

hazardous waste.

Experimental Workflow for Cymipristone Disposal
The logical flow for the proper disposal of Cymipristone is illustrated in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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